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Compound of Interest

Compound Name: 2-Isopropyl-1H-indole

Cat. No.: B102703

Abstract: This document provides a comprehensive technical guide on the application of 2-
Isopropyl-1H-indole and its derivatives in materials science. The unique electronic properties
and synthetic versatility of the indole scaffold, modified by the 2-isopropyl group, make it a
compelling building block for next-generation organic electronics and chemosensors. We will
explore its synthesis, functionalization, and integration into high-performance materials,
providing detailed, field-proven protocols for researchers, scientists, and professionals in drug
development and materials engineering.

Introduction: The 2-Isopropyl-1H-indole Scaffold

2-Isopropyl-1H-indole is an aromatic heterocyclic organic compound. Its structure consists of
a bicyclic system: a benzene ring fused to a nitrogen-containing pyrrole ring, with an isopropyl
group substituted at the C2 position.[1] This seemingly simple modification has significant
implications for its use in materials science. The electron-rich indole core is an excellent
platform for 1t-1t stacking, a critical phenomenon for charge transport in organic
semiconductors.[2] The isopropyl group, however, introduces steric hindrance and alters the
molecule's solubility and packing behavior, which can be strategically exploited to control the
morphology and performance of thin films.

While extensively used as an intermediate in pharmaceuticals, its potential in materials science
is now being actively explored.[1] This guide focuses on harnessing its properties for
applications in organic electronics and fluorescent sensing.
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Property Value Source

Molecular Formula C11HisN PubChem|[3]
Molecular Weight 159.23 g/mol PubChem][3]
IUPAC Name 2-propan-2-yl-1H-indole PubChem|[3]
CAS Number 17790-93-1 PubChem][3]
XLogP3 3.3 PubChem|[3]

Synthesis and Functionalization Strategies

The utility of 2-lsopropyl-1H-indole in materials science is predicated on its ability to be
functionalized and incorporated into larger, more complex molecular architectures. The C3
position of the indole ring is particularly reactive towards electrophilic substitution, providing a
key handle for modification.[1]

Core Synthesis: Fischer Indole Synthesis

The Fischer indole synthesis remains a fundamental and widely used method for preparing the
2-isopropyl-1H-indole core.[1] This acid-catalyzed reaction involves the cyclization of an
arylhydrazone, which is itself formed from the condensation of phenylhydrazine and a suitable
ketone.

Causality: The choice of 3-methyl-2-butanone (methyl isopropyl ketone) is critical as its
structure directly yields the desired 2-isopropyl substitution on the indole ring. The acid catalyst
facilitates the key[3][3]-sigmatropic rearrangement of the enehydrazine tautomer, which is the
rate-determining step of the cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy 2-Isopropyl-1H-indole | 17790-93-1 [smolecule.com]
2. nbinno.com [nbinno.com]
3. 2-Isopropyl-1H-indole | C11H13N | CID 87307 - PubChem [pubchem.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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